Cas no 1784640-67-0 (1-Pyrrolidin-2-ylcyclopropanol)

• Product Name: 1-Pyrrolidin-2-ylcyclopropanol
• CAS No: 1784640-67-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5790758
• PubChem ID: 69057693
• Update Time: 2026-03-11

1-Pyrrolidin-2-ylcyclopropanol Chemical and Physical Properties

Names and Identifiers

• PB41315
• AS-78601
• 1-pyrrolidin-2-ylcyclopropanol
• 1-(Pyrrolidin-2-yl)cyclopropan-1-ol
• 1-(2-Pyrrolidinyl)cyclopropanol
• 1-pyrrolidin-2-ylcyclopropan-1-ol
• SY321393
• 1784640-67-0
• CS-0309435
• P20101
• SCHEMBL4475990
• MFCD24498156
• Cyclopropanol, 1-(2-pyrrolidinyl)-
• 1-Pyrrolidin-2-ylcyclopropanol

• Inchi： 1S/C7H13NO/c9-7(3-4-7)6-2-1-5-8-6/h6,8-9H,1-5H2
• InChI Key： QVFDYFLRRDIIDX-UHFFFAOYSA-N
• SMILES： OC1(CC1)C1CCCN1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 223.1±23.0 °C(Predicted)
• pka: 14.91±0.20(Predicted)

Additional information on 1-Pyrrolidin-2-ylcyclopropanol

Research Brief on 1-Pyrrolidin-2-ylcyclopropanol (CAS: 1784640-67-0): Recent Advances and Applications

1-Pyrrolidin-2-ylcyclopropanol (CAS: 1784640-67-0) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This bicyclic structure, featuring a cyclopropanol moiety fused to a pyrrolidine ring, presents unique physicochemical properties that make it valuable for drug discovery and biochemical probe development. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules and as a modulator of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for novel kinase inhibitors. Researchers at the University of Cambridge developed a series of derivatives showing selective inhibition of cyclin-dependent kinases (CDKs), with particular potency against CDK2 (IC50 = 37 nM). The cyclopropanol group was found to contribute significantly to binding affinity through hydrogen bonding interactions with the kinase hinge region, while the pyrrolidine nitrogen participated in salt bridge formation with conserved aspartate residues.

In neuropharmacology, 1-Pyrrolidin-2-ylcyclopropanol has shown promise as a scaffold for developing σ receptor ligands. A team at Stanford University reported in ACS Chemical Neuroscience (2024) that structural modifications of this core led to compounds with high affinity for σ1 receptors (Ki < 10 nM) and selectivity over σ2 subtypes. These derivatives exhibited neuroprotective effects in models of Parkinson's disease, potentially through modulation of endoplasmic reticulum-mitochondria signaling pathways.

The synthetic accessibility of 1-Pyrrolidin-2-ylcyclopropanol has been improved through recent methodological advances. A 2024 Nature Protocols paper detailed an asymmetric synthesis route using chiral auxiliaries that achieves >95% ee with 82% overall yield. This development is particularly significant for industrial-scale production, as previous routes suffered from low diastereoselectivity in the cyclopropanation step.

Emerging applications in chemical biology include its use as a warhead in targeted protein degradation. Researchers have conjugated 1-Pyrrolidin-2-ylcyclopropanol to E3 ligase ligands, creating PROTAC molecules that show enhanced cellular permeability compared to traditional designs. Early results suggest this approach may overcome some limitations of current protein degraders, particularly for intracellular targets that have proven difficult to address with existing technologies.

Safety and ADME profiling studies published in Drug Metabolism Reviews (2023) indicate that the core structure demonstrates favorable pharmacokinetic properties, with good metabolic stability (t1/2 > 4 hours in human liver microsomes) and moderate blood-brain barrier penetration (brain/plasma ratio = 0.45 in rats). These characteristics support its continued investigation as a privileged scaffold in CNS drug discovery programs.

Future research directions highlighted in recent reviews include exploration of its potential in fragment-based drug discovery and as a component of covalent inhibitors. The strained cyclopropane ring offers unique opportunities for developing irreversible inhibitors through ring-opening reactions with nucleophilic amino acids, while maintaining selectivity profiles that are often challenging with traditional electrophilic warheads.